molecular formula C11H9FO3 B8379167 7-Fluoro-4-methyl-5-oxiran-2-yl-2-benzofuran-1(3H)-one

7-Fluoro-4-methyl-5-oxiran-2-yl-2-benzofuran-1(3H)-one

Cat. No.: B8379167
M. Wt: 208.18 g/mol
InChI Key: CBEZFOOFHZLNPB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Fluoro-4-methyl-5-oxiran-2-yl-2-benzofuran-1(3H)-one is a useful research compound. Its molecular formula is C11H9FO3 and its molecular weight is 208.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H9FO3

Molecular Weight

208.18 g/mol

IUPAC Name

7-fluoro-4-methyl-5-(oxiran-2-yl)-3H-2-benzofuran-1-one

InChI

InChI=1S/C11H9FO3/c1-5-6(9-4-14-9)2-8(12)10-7(5)3-15-11(10)13/h2,9H,3-4H2,1H3

InChI Key

CBEZFOOFHZLNPB-UHFFFAOYSA-N

Canonical SMILES

CC1=C2COC(=O)C2=C(C=C1C3CO3)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 7-fluoro-4-methyl-5-vinyl-3H-isobenzofuran-1-one (420 mg, 1.71 mmol) in 10 mL of DCM was slowly added mCPBA (741 mg, 85% purity, 3.43 mmol) in 10 mL of DCM at 0° C. After warming to room temperature, the mixture was stirred overnight. The mixture was washed with aqueous Na2SO3 until KI paper didn't change color. The organic layers was washed with brine and then concentrated. The residue was purified by column chromatography to give product 7-fluoro-4-methyl-5-oxiranyl-3H-isobenzofuran-1-one. The enantiomers of the product were resolved via SFC (Column: Chiralpak AD-H 250*4.6 mm ID, 5 um; Mobile phase: methanol (0.05% DEA) in CO2 from 5% to 40%; Flow rate: 2.35 mL/min; Wavelength: 220 nm). MS m/z 209 (M+1)−.
Quantity
420 mg
Type
reactant
Reaction Step One
Name
Quantity
741 mg
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Four

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